3-Thianaphthenoyltrifluoroacetone

• IUPAC Name: 1-(1-benzothiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione
• InChI: InChI=1S/C12H7F3O2S/c13-12(14,15)11(17)5-9(16)8-6-18-10-4-2-1-3-7(8)10/h1-4,6H,5H2
• InChI Key: NFWFGKBSGANQQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)CC(=O)C(F)(F)F
• Molecular Formula: C12H7F3O2S
• DSSTOX Substance ID: DTXSID30192442
• Molecular Weight: 272.24 g/mol
• CAS RN: 392-29-0

Description

Chemical Reactions Analysis

• Complexation with Iron(III) : It forms a stable 3:1 complex with iron(III), which allows for spectrophotometric determination of iron.
• Extraction of Zirconium and Hafnium : Research suggests that it can be used for the solvent extraction of zirconium and hafnium.

Physical And Chemical Properties Analysis

• UV-Vis Absorption : The molar extinction coefficient is 5.0 × 10^3 at 516 nm.

Scientific Research Applications

Spectrophotometric Determination of Metal Ions

3-Thianaphthenoyltrifluoroacetone is used extensively in the spectrophotometric determination of various metal ions. This method relies on the formation of a complex between the reagent and the metal ion, which can be quantitatively analyzed using spectrophotometry. For example:

• Iron(III) Determination : Gerard et al. (1969) demonstrated the use of 3-Thianaphthenoyltrifluoroacetone for determining iron(III) ions. The method is noted for its simplicity, convenience, and reproducibility, capable of tolerating significant amounts of cobalt, nickel, and copper without interference (Gerard et al., 1969).

• Cerium(IV) and Chromium(III) Analysis : Similar methods were developed by Holland et al. (1970) and Johnston et al. (1969) for cerium(IV) and chromium(III), respectively. These methods also follow Beer's law and are characterized by their specific molar extinction coefficients (Holland et al., 1970), (Johnston et al., 1969).

Trace Metal Analysis and Tautomerism Studies

• Keto-Enol Tautomerism : Johnston and Holland (1972) explored the keto-enol tautomerism of 3-Thianaphthenoyltrifluoroacetone and its isomers. Their findings contribute to understanding the compound's sensitivity in trace metal analysis (Johnston & Holland, 1972).

Solvent Extraction of Metal Ions

• Zirconium and Hafnium Extraction : The compound is also useful in the solvent extraction of zirconium(IV) and hafnium(IV) from perchloric acid, as demonstrated by Johnston et al. (1972). This method details the influence of various factors such as acidity, choice of acid, and solvent on the extraction process (Johnston et al., 1972).

Synthesis and Polymerization Processes

• Polythiophene Derivatives : He et al. (2012) reported the electrosynthesis of poly(3-thiophenemalonic acid), a water-soluble polythiophene derivative, using a medium that includes trifluoroacetic acid. This method showcases the potential of using 3-Thianaphthenoyltrifluoroacetone in the synthesis of materials with applications in electronics and optoelectronics (He et al., 2012).

Other Applications

• Oxidative Coupling Reactions : Schnapperelle et al. (2011) described the use of 3-substituted thiophenes, including compounds related to 3-Thianaphthenoyltrifluoroacetone, in oxidative coupling reactions. This highlights its potential in organic synthesis and pharmaceutical applications (Schnapperelle et al., 2011).

• Catalysis and Organic Semiconductors : Huang et al. (2014) explored the use of a catalytic system involving thiophene derivatives for the synthesis of π-conjugated heteroacenes, demonstrating the utility of 3-Thianaphthenoyltrifluoroacetone and related compounds in advanced material synthesis (Huang et al., 2014).

Future Directions

: Gerard, J., Holland, W. J., Veel, A. E., & Bozic, J. (1969). Spectrophotometric determination of iron (III) with 3-thianaphthenoyltrifluoroacetone. Microchimica Acta, 57(1-2), 724–730. Link : Johnston, J. R., Holland, W. J., & Gerard, J. (1971). 3-Thianaphthenoyltrifluoroacetone: A new reagent for the solvent extraction of zirconium and hafnium. Journal of Inorganic and Nuclear Chemistry, 33(12), 4031–4033. Link : Consensus. (n.d.). 3-Thianaphthenoyltrifluoroacetone: A new reagent for the spectrophotometric determination of cerium(IV) with pH, time, solvents, reagent concentration, and diverse ions, obeying Beer’s law and having a molar extinction. Link